Cas no 1559-88-2 (3-Bromo-1,2,4,5-tetrafluorobenzene)

3-Bromo-1,2,4,5-tetrafluorobenzene structure
1559-88-2 structure
Product Name:3-Bromo-1,2,4,5-tetrafluorobenzene
CAS No:1559-88-2
MF:C6HBrF4
MW:228.969754934311
MDL:MFCD00000308
CID:41580
PubChem ID:73794
Update Time:2025-04-18

3-Bromo-1,2,4,5-tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2,3,5,6-tetrafluorobenzene
    • 3-bromo-1,2,4,5-tetrafluorobenzene
    • 2,3,5,6-tetrafluorobromobenzene
    • bromo-2,3,5,6-tetrafluorobenzene
    • 1-Bromo-2,3,5,6-tetrafluorbenzene
    • Benzene, 3-bromo-1,2,4,5-tetrafluoro-
    • YHAFCGSUIAFUCX-UHFFFAOYSA-N
    • 2,3,5,6-Tetrafluorobromo benzene
    • 2,3,5,6-tetrafluoro bromobenzene
    • 1,2,4,5-tetrafluoro-3-bromobenzene
    • PubChem2196
    • C6HBrF4
    • EMOLECULES 478102
    • NS00048997
    • 1-Bromo-2,3,5,6-tetrafluorbenzene;Benzene, 3-bromo-1,2,4,5-tetrafluoro-
    • AM61787
    • DTXSID60165987
    • EINECS 216-327-9
    • A20468
    • 1559-88-2
    • 3-Bromo-1,2,4,5-tetrafluorobenzene #
    • InChI=1/C6HBrF4/c7-4-5(10)2(8)1-3(9)6(4)11/h1
    • EN300-175965
    • AS-33095
    • MFCD00000308
    • CS-W010396
    • AC-9677
    • SCHEMBL439846
    • AKOS005255080
    • FT-0607437
    • A928045
    • B1706
    • SY049380
    • DB-019056
    • 216-327-9
    • DTXCID4088478
    • 3-Bromo-1,2,4,5-tetrafluorobenzene
    • MDL: MFCD00000308
    • Inchi: 1S/C6HBrF4/c7-4-5(10)2(8)1-3(9)6(4)11/h1H
    • InChI Key: YHAFCGSUIAFUCX-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1F)F)F)F

Computed Properties

  • Exact Mass: 227.92000
  • Monoisotopic Mass: 227.91978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless or light yellow liquid.
  • Density: 1.883
  • Boiling Point: 143°C(lit.)
  • Flash Point: 54 ºC
  • Refractive Index: 1.469
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 0.00000
  • LogP: 3.00550
  • Solubility: Not determined

3-Bromo-1,2,4,5-tetrafluorobenzene Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226,H315,H31,H335
  • Warning Statement: P280G,P305
    P351
    P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: R10;R36/37/38
  • Safety Instruction: S16-S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:3
  • Risk Phrases:R10; R36/37/38
  • Packing Group:III
  • Safety Term:3
  • HazardClass:3
  • PackingGroup:III

3-Bromo-1,2,4,5-tetrafluorobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Bromo-1,2,4,5-tetrafluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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B693898-100mg
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$ 64.00 2023-04-18
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B693898-250mg
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Alichem
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Apollo Scientific
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Apollo Scientific
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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